2,5-Dimethylphenyl 4-bromobenzoate

• Molecular Formula: C15H13BrO2
• Molecular Weight: 305.17 g/mol
• IUPAC Name: (2,5-dimethylphenyl) 4-bromobenzoate
• InChI: InChI=1S/C15H13BrO2/c1-10-3-4-11(2)14(9-10)18-15(17)12-5-7-13(16)8-6-12/h3-9H,1-2H3
• InChI Key: GLOCSQSEMIGTPM-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)OC(=O)C2=CC=C(C=C2)Br

Description

2,5-Dimethylphenyl 4-bromobenzoate is a benzoate ester derivative featuring a bromine atom at the para position of the benzoyl moiety and methyl groups at the 2- and 5-positions of the phenyl ring (Fig. 1). This compound belongs to the broader class of halogenated benzoates, which are widely utilized in pharmaceuticals, agrochemicals, and materials science due to their stability and tunable electronic properties .

Comparison with Similar Compounds

Substituent Position and Electronic Effects

The position and nature of substituents critically influence molecular reactivity and interactions. For example:

• 4-Bromophenyl benzoate (Fig. 2A): This compound lacks alkyl substituents but shares the para-bromine on the benzoyl group.
• N-(2,5-Dimethylphenyl)-3-hydroxynaphthalene-2-carboxamide (Fig. 2B): Though a carboxamide rather than an ester, this compound shares the 2,5-dimethylphenyl group. Studies show that electron-donating methyl groups enhance lipophilicity, while the carboxamide’s hydroxyl group introduces hydrogen-bonding capacity, enabling strong interactions with photosynthetic electron transport (PET) targets (IC50 ~10 µM) .

Table 1: Substituent Effects on Key Properties

Compound	Substituents	Functional Group	Lipophilicity (LogP)*	Bioactivity (IC50)
2,5-Dimethylphenyl 4-bromobenzoate	4-Br, 2,5-(CH₃)₂	Ester	High (estimated)	Not reported
N-(2,5-Dimethylphenyl)-3-hydroxynaphthalene-2-carboxamide	2,5-(CH₃)₂	Carboxamide	Moderate	~10 µM (PET inhibition)
4-Bromophenyl benzoate	4-Br	Ester	Low	Industrial use

*LogP values inferred from substituent contributions.

Physicochemical Properties

• Thermal Stability: Ester derivatives like methyl 3,5-dibromo-2-diacetylaminobenzoate exhibit high melting points (380–383 K) due to crystalline packing , suggesting that 2,5-dimethylphenyl 4-bromobenzoate may similarly display robust thermal stability.

Figures

• Fig. 1: Structure of 2,5-Dimethylphenyl 4-bromobenzoate.
• Fig. 2: Analogous compounds (A: 4-bromophenyl benzoate; B: N-(2,5-dimethylphenyl)-3-hydroxynaphthalene-2-carboxamide; C: Methyl 3,5-dibromo-2-diacetylaminobenzoate).